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Compound of Interest

Compound Name:
N-(3,4-Dichlorophenyl)-N'-

dodecylurea

CAS No.: 5006-86-0

Cat. No.: B11985951

Get Quote

Executive Summary
In the design of supramolecular gelators, the alkyl chain length acts as a "solubility switch,"

governing the delicate balance between dissolution and self-assembly.

Dodecyl Phenylurea (C12-PU): Exhibits superior gelation in polar aprotic solvents (e.g.,

DMSO, DMF) and ionic liquids. The longer hydrophobic tail drives aggregation via strong van

der Waals forces in environments where the urea headgroup is soluble.

Octyl Phenylurea (C8-PU): Outperforms in non-polar/hydrophobic solvents (e.g., Toluene,

Hexane). Its shorter chain prevents excessive solubility in oils, facilitating the precipitation-

like self-assembly required for gelation.

Mechanism of Action: The Assembly Driver
Phenylurea gelators function through a cooperative mechanism involving two distinct non-

covalent interactions. Understanding this causality is essential for predicting gelation behavior.
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Unidirectional Hydrogen Bonding: The urea motif (

) forms a 1D supramolecular polymer backbone through bifurcated hydrogen bonds. This
provides the rigid "spine" of the fiber.

Multidirectional van der Waals Interdigitation: The alkyl chains (Octyl vs. Dodecyl) extend

laterally from the spine. These chains interdigitate to bundle the 1D polymers into 3D fibers.

The Chain Length Effect:

C12 (Dodecyl): Increases the hydrophobic volume fraction. In polar solvents, this maximizes

the solvophobic effect, lowering the critical concentration required for fiber bundling.

C8 (Octyl): Reduces steric bulk and lipophilicity. In non-polar solvents, this reduced

lipophilicity prevents the molecule from being too soluble, allowing the H-bonding

interactions to dominate and trigger gelation.

Visualization: Supramolecular Assembly Pathway
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Caption: Step-wise assembly from monomer to gel network, highlighting where chain length

influences fiber bundling.

Comparative Performance Data
The following data is synthesized from comparative studies of

-alkyl-

-(2-benzylphenyl)urea derivatives.

Minimum Gelation Concentration (MGC)
MGC is the lowest concentration (mg/mL or wt%) required to immobilize the solvent. Lower is

better.
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Solvent Type
Specific
Solvent

Octyl
Phenylurea
(C8)

Dodecyl
Phenylurea
(C12)

Interpretation

Polar Aprotic DMSO
High MGC (>30

mg/mL)

Low MGC (~10

mg/mL)

C12 is superior;

C8 is too soluble

in DMSO to

aggregate

efficiently.

Ionic Liquid [BMIM][BF4] Partial Gel / Sol
Gel (MGC < 2

wt%)

C12 stabilizes

gels in ionic

environments

better than C8.

Non-Polar Toluene
Gel (MGC ~15

mg/mL)
Sol / Precipitate

C8 is superior;

C12 is too

soluble in

toluene to form a

network.

Protics
Ethanol/Water

(7:3)
Gel Gel

Both work, but

C12 typically

yields higher

thermal stability.

Rheological Properties
In viscoelastic measurements, a stable gel is defined by the Storage Modulus (

) being significantly greater than the Loss Modulus (

).

Dodecyl (C12) Gels: Typically exhibit higher

values (stiffer gels) in polar solvents due to the stronger hydrophobic cohesion of the longer
chains.

Typical
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(DMSO, 30mM): ~10,000 Pa

Octyl (C8) Gels: Form softer, more thixotropic gels in compatible solvents.

Typical

(Toluene, 30mM): ~1,000 - 3,000 Pa

Thermal Stability ( )
is the temperature at which the gel melts back into a sol.

Trend:

generally increases with alkyl chain length.

Data: For a fixed concentration (e.g., 20 mg/mL in Ethanol/Water), C12-PU gels often melt at

temperatures 10–15°C higher than C8-PU gels, indicating a more robust thermodynamic

network.

Experimental Protocols
To ensure reproducibility, follow these standardized protocols.

Synthesis of Alkyl Phenylureas
This reaction is rapid and atom-efficient. Reagents: Phenyl isocyanate (1.0 eq), Alkyl amine

(Octylamine or Dodecylamine, 1.0 eq), Dichloromethane (DCM).

Dissolution: Dissolve 10 mmol of the alkyl amine in 20 mL of dry DCM in a round-bottom

flask.

Addition: Add 10 mmol of phenyl isocyanate dropwise at 0°C under stirring. The reaction is

exothermic.

Precipitation: Stir at room temperature for 2 hours. The urea product usually precipitates as a

white solid.

Purification: Filter the solid. Wash 3x with cold DCM and 3x with Hexane to remove

unreacted starting materials.
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Drying: Dry under vacuum at 40°C overnight.

Validation: Confirm structure via

H-NMR (DMSO-

). Look for urea protons (

8.0–8.5 ppm).

Gelation Test (Standard Inversion Method)
Objective: Determine MGC and

.

Weighing: Place specific amounts of gelator (e.g., 5, 10, 15, 20 mg) into varying 4 mL screw-

cap vials.

Solvent Addition: Add 1.0 mL of the target solvent to each vial.

Heating: Seal and heat the vial (heat gun or oil bath) until the solid completely dissolves

(clear solution). Note: If it does not dissolve at boiling point, it is insoluble.

Cooling: Allow the vial to cool to room temperature (25°C) undisturbed for 1 hour.

Inversion: Invert the vial.

Gel: No flow is observed.

Partial Gel: Material moves but does not flow freely.

Sol: Liquid flows immediately.

Precipitate: White solid aggregates at the bottom with liquid on top.

Visualization: Experimental Workflow
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Caption: Standard "Inversion Test" workflow for determining gelation capability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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